![molecular formula C17H30N2O2 B7510428 N-(4-methylcyclohexyl)-1-(2-methylpropanoyl)piperidine-3-carboxamide](/img/structure/B7510428.png)
N-(4-methylcyclohexyl)-1-(2-methylpropanoyl)piperidine-3-carboxamide
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Overview
Description
N-(4-methylcyclohexyl)-1-(2-methylpropanoyl)piperidine-3-carboxamide, also known as MXE, is a synthetic dissociative drug that belongs to the arylcyclohexylamine class. It was first synthesized in 2010 and has gained popularity as a recreational drug due to its dissociative and hallucinogenic effects. However,
Mechanism of Action
N-(4-methylcyclohexyl)-1-(2-methylpropanoyl)piperidine-3-carboxamide acts as an NMDA receptor antagonist, which means it blocks the action of glutamate at the NMDA receptor. This leads to a decrease in excitatory neurotransmission in the brain. This compound also affects other neurotransmitter systems, including dopamine and serotonin, which may contribute to its dissociative and hallucinogenic effects.
Biochemical and Physiological Effects:
This compound has been found to produce a range of biochemical and physiological effects, including dissociation, hallucinations, euphoria, and sedation. It has also been found to affect heart rate, blood pressure, and body temperature. In animal studies, this compound has been found to have neuroprotective effects and to increase brain-derived neurotrophic factor (BDNF) levels.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-methylcyclohexyl)-1-(2-methylpropanoyl)piperidine-3-carboxamide in lab experiments is that it is a selective NMDA receptor antagonist, which means it can be used to study the role of glutamate in learning and memory. However, one limitation is that this compound has been found to have addictive potential and can produce long-lasting effects, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on N-(4-methylcyclohexyl)-1-(2-methylpropanoyl)piperidine-3-carboxamide. One area of interest is its potential as a treatment for depression and anxiety. Another area of interest is its potential as a neuroprotective agent. Additionally, further research is needed to understand the long-term effects of this compound use and its potential for addiction.
Synthesis Methods
N-(4-methylcyclohexyl)-1-(2-methylpropanoyl)piperidine-3-carboxamide can be synthesized through a multistep process that involves the reaction of 3-methyl-2-butanone with 4-methylcyclohexanone in the presence of sodium hydroxide to form 4-methylcyclohexyl-3-methylbutan-2-one. The resulting compound is then reacted with piperidine in the presence of acetic acid to form this compound.
Scientific Research Applications
N-(4-methylcyclohexyl)-1-(2-methylpropanoyl)piperidine-3-carboxamide has been used in scientific research to study its effects on the central nervous system. It has been found to act as a selective NMDA receptor antagonist, which means it blocks the action of glutamate, a neurotransmitter that is involved in learning and memory. This compound has also been found to have antidepressant and anxiolytic effects in animal models.
Properties
IUPAC Name |
N-(4-methylcyclohexyl)-1-(2-methylpropanoyl)piperidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H30N2O2/c1-12(2)17(21)19-10-4-5-14(11-19)16(20)18-15-8-6-13(3)7-9-15/h12-15H,4-11H2,1-3H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LBESFIXDJQNMPP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)NC(=O)C2CCCN(C2)C(=O)C(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H30N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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